Cas no 1421515-20-9 (6-[4-(5-chloro-2-methoxybenzoyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine)

• Product Name: 6-[4-(5-chloro-2-methoxybenzoyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine
• CAS No: 1421515-20-9
• MF: C₂₂H₂₃ClN₆O₂
• MW: 438.910022974014
• CID: 5364338
• Update Time: 2025-07-19

6-[4-(5-chloro-2-methoxybenzoyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• (5-chloro-2-methoxyphenyl)-[4-[2-methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl]piperazin-1-yl]methanone
• 6-[4-(5-chloro-2-methoxybenzoyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine

• Inchi： 1S/C22H23ClN6O2/c1-15-25-20(27-19-5-3-4-8-24-19)14-21(26-15)28-9-11-29(12-10-28)22(30)17-13-16(23)6-7-18(17)31-2/h3-8,13-14H,9-12H2,1-2H3,(H,24,25,26,27)
• InChI Key： PHOMOKKMEMXSNI-UHFFFAOYSA-N
• SMILES： C(C1=CC(Cl)=CC=C1OC)(N1CCN(C2C=C(NC3=NC=CC=C3)N=C(C)N=2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-[4-(5-chloro-2-methoxybenzoyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine

Research Briefing on 6-[4-(5-chloro-2-methoxybenzoyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine (CAS: 1421515-20-9)

The compound 6-[4-(5-chloro-2-methoxybenzoyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine (CAS: 1421515-20-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense scientific inquiry.

Recent research has elucidated the synthetic pathways for this compound, highlighting its efficient production through multi-step organic reactions. The presence of a piperazine ring and a pyrimidine core in its structure is believed to contribute to its biological activity. Studies have demonstrated its affinity for specific protein targets, suggesting its utility in drug development. For instance, it has been investigated as a potential inhibitor of kinases involved in inflammatory and oncogenic pathways.

Pharmacological evaluations of 6-[4-(5-chloro-2-methoxybenzoyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine have revealed its efficacy in preclinical models. In vitro assays have shown significant inhibitory effects on cell proliferation and cytokine production, indicating its potential as an anti-inflammatory or anticancer agent. Furthermore, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been assessed to optimize its therapeutic profile.

Mechanistic studies have provided insights into the compound's interaction with biological targets. Molecular docking simulations and X-ray crystallography have identified key binding sites, facilitating the design of derivatives with enhanced potency and selectivity. These findings underscore the compound's versatility and its potential as a lead molecule for further drug discovery efforts.

In conclusion, 6-[4-(5-chloro-2-methoxybenzoyl)piperazin-1-yl]-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural attributes, combined with its demonstrated biological activity, position it as a valuable tool for therapeutic development. Ongoing research aims to explore its full potential, addressing challenges such as toxicity and formulation to advance its clinical application.